Cas no 1171467-86-9 (4-ethoxy-N-{2-4-(pyrrolidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}benzene-1-sulfonamide)

• Product Name: 4-ethoxy-N-{2-4-(pyrrolidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}benzene-1-sulfonamide
• CAS No: 1171467-86-9
• MF: C₁₉H₂₄N₆O₃S
• MW: 416.497262001038
• CID: 6072467
• PubChem ID: 44118191
• Update Time: 2025-08-05

4-ethoxy-N-{2-4-(pyrrolidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-{2-4-(pyrrolidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}benzene-1-sulfonamide
• SR-01000924183-1
• 4-ethoxy-N-(2-(4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzenesulfonamide
• F5651-0023
• 4-ethoxy-N-[2-(4-pyrrolidin-1-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]benzenesulfonamide
• VU0649589-1
• 1171467-86-9
• AKOS024516395
• 4-ethoxy-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzene-1-sulfonamide
• SR-01000924183

• Inchi： 1S/C19H24N6O3S/c1-2-28-15-5-7-16(8-6-15)29(26,27)23-9-12-25-19-17(13-22-25)18(20-14-21-19)24-10-3-4-11-24/h5-8,13-14,23H,2-4,9-12H2,1H3
• InChI Key： LMBAIHSZZDEKBL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC)(NCCN1C2=C(C=N1)C(=NC=N2)N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 416.16305982g/mol
• Monoisotopic Mass: 416.16305982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-ethoxy-N-{2-4-(pyrrolidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}benzene-1-sulfonamide

4-Ethoxy-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzene-1-sulfonamide: A Comprehensive Overview

4-Ethoxy-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzene-1-sulfonamide, identified by the CAS number 1171467-86-9, is a complex organic compound with significant potential in the field of pharmacology and medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis methods, pharmacological properties, and potential applications in drug development.

The molecular structure of 4-Ethoxy-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzene-1-sulfonamide is characterized by a sulfonamide group attached to a benzene ring, which is further substituted with an ethoxy group at the para position. The nitrogen atom in the sulfonamide group is connected to an ethyl chain that terminates in a pyrazolo[3,4-d]pyrimidine ring system. This bicyclic structure is further decorated with a pyrrolidine substituent at the 4-position of the pyrimidine ring. Such a combination of functional groups and structural motifs suggests that this compound may exhibit diverse biological activities, including kinase inhibition and modulation of cellular signaling pathways.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives in drug discovery. These heterocyclic compounds are known to interact with various protein targets, including cyclin-dependent kinases (CDKs) and other enzymes involved in cell proliferation and apoptosis. The presence of a pyrrolidine substituent in this compound adds another layer of complexity to its interactions with biological systems. Pyrrolidine rings are often associated with improved pharmacokinetic properties, such as enhanced bioavailability and stability within the body.

The synthesis of 4-Ethoxy-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzene-1-sulfonamide involves a multi-step process that typically begins with the preparation of the pyrazolo[3,4-d]pyrimidine core. This is followed by functionalization steps to introduce the ethoxy group on the benzene ring and the sulfonamide moiety. The final step involves coupling the sulfonamide group with the appropriately substituted ethyl chain containing the pyrazolo[3,4-d]pyrimidine ring system. Optimization of these steps is crucial to ensure high yields and purity of the final product.

In terms of pharmacological properties, this compound has shown potential as a kinase inhibitor in preliminary assays. Kinase inhibitors are valuable tools in treating various diseases, including cancer and inflammatory disorders. The sulfonamide group is known to enhance binding affinity to kinase active sites due to its ability to form hydrogen bonds with key residues. Additionally, the ethoxy group on the benzene ring may contribute to lipophilicity, which is essential for membrane permeability and cellular uptake.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of such compounds against their target proteins. Molecular docking studies have revealed that 4-Ethoxy-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzene-1-sulfonamide exhibits favorable interactions with CDKs, particularly CDK2 and CDK6. These findings suggest that this compound could be a lead candidate for further optimization in anticancer drug development.

Beyond its enzymatic activity, this compound has also been investigated for its effects on cellular signaling pathways. In vitro experiments have demonstrated that it can modulate pathways such as MAPK/ERK and PI3K/AKT, which are critical for cell growth and survival. Such modulation could potentially lead to antiproliferative effects on cancer cells while sparing normal cells.

In conclusion, 4-Ethoxy-N-{2-[4-(pyrrolidin